Cas no 869782-97-8 (6-(trifluoromethoxy)-2H-indazole-3-carboxylic acid)

• Product Name: 6-(trifluoromethoxy)-2H-indazole-3-carboxylic acid
• CAS No: 869782-97-8
• MF: C₉H₅F₃N₂O₃
• MW: 246.142812490463
• MDL: MFCD06739136
• CID: 719077
• PubChem ID: 29921548
• Update Time: 2024-10-26

6-(trifluoromethoxy)-2H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Trifluoromethoxy-3-indazolecarboxylic acid
• 1H-Indazole-3-carboxylicacid, 6-(trifluoromethoxy)-
• 6-(TRIFLUOROMETHOXY)-3-INDAZOLE CARBOXYLIC ACID,
• 6-Trifluoromethoxy-1H-indazole-3-carboxylic acid
• 6-(trifluoromethoxy)-1H-indazole-3-carboxylic acid
• 6-(trifluoromethoxy)-2H-indazole-3-carboxylic acid
• DBSBRTKNVSHDMD-UHFFFAOYSA-N
• KM2457
• AB28678
• ST24045537
• V8248
• AM20041273
• BB 0260860
• 6-(Trifluoromethoxy)1
• 6-(Trifluoromethoxy)-1H-indazole-3-carboxylic acid (ACI)
• AKOS023166122
• MFCD06739136
• CS-0040218
• DB-076796
• 6-(Trifluoromethoxy)1H-indazole-3-carboxylic acid
• AKOS015902311
• 6-Trifluoromethoxy-3-indazolecarboxylicacid
• 869782-97-8
• DTXSID30652137
• AS-31088
• SCHEMBL2856373
• SY020628
• Z1171157835
• EN300-76470

• MDL： MFCD06739136
• Inchi： 1S/C9H5F3N2O3/c10-9(11,12)17-4-1-2-5-6(3-4)13-14-7(5)8(15)16/h1-3H,(H,13,14)(H,15,16)
• InChI Key： DBSBRTKNVSHDMD-UHFFFAOYSA-N
• SMILES： O=C(C1C2C(=CC(=CC=2)OC(F)(F)F)NN=1)O

Computed Properties

• Exact Mass: 246.025
• Monoisotopic Mass: 246.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2
• XLogP3: 2.6

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.7±0.1 g/cm3
• Melting Point: 261-263 °C
• Boiling Point: 401.9℃ at 760 mmHg
• Flash Point: 196.8±27.3 °C
• Refractive Index: 1.6
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

6-(trifluoromethoxy)-2H-indazole-3-carboxylic acid Security Information

• Signal Word：Danger
• Hazard Statement： H301
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles